![molecular formula C22H28O7 B1220819 (2'-Formyl-6'-hydroxy-1'-methyl-10-methylidene-2,11-dioxospiro[3-oxatricyclo[7.2.1.01,6]dodecane-5,3'-cyclohexane]-1'-yl)methyl acetate](/img/structure/B1220819.png)
(2'-Formyl-6'-hydroxy-1'-methyl-10-methylidene-2,11-dioxospiro[3-oxatricyclo[7.2.1.01,6]dodecane-5,3'-cyclohexane]-1'-yl)methyl acetate
Overview
Description
(2'-Formyl-6'-hydroxy-1'-methyl-10-methylidene-2,11-dioxospiro[3-oxatricyclo[7.2.1.01,6]dodecane-5,3'-cyclohexane]-1'-yl)methyl acetate is a natural product found in Isodon longitubus and Isodon trichocarpus with data available.
Scientific Research Applications
Complex Synthesis Processes : The synthesis of complex cyclohexane derivatives, like the one mentioned, often involves multiple steps, such as ozonolysis, cyclization, and functionalization. For instance, the complete ozonolysis of 3-methyl-4-(prop-1-en-1-yl)cyclohexene, followed by reduction of primary peroxy compounds, yielded multi-membered hydroxy lactones formed via intramolecular cyclization, demonstrating the complexity of synthesis processes in this chemical class (Kukovinets et al., 2006).
Crystal Structure and Biological Activity : Understanding the crystal structure and potential biological activity of compounds is crucial. For instance, a study on (3-methyl-1,5-dioxaspiro[5.5]undecan-3-yl)methanol revealed its non-planar 1,3-dioxane ring and one-dimensional chain structure due to hydrogen bonding interaction. Additionally, its biological activity was evaluated, highlighting the importance of both structural and functional analyses in scientific research (Yuan et al., 2017).
Stereochemistry and Molecular Configuration : The detailed study of stereochemistry and molecular configuration is vital. Research on compounds like andirobin from X. moluccensis revealed complex molecular frameworks, including distorted half-chair and chair conformations of various six-membered rings. Such studies underscore the significance of understanding the intricate 3D structures of these molecules (Jittaniyom et al., 2012).
Advanced Synthetic Routes : The development of advanced synthetic routes for constructing spirocyclic and dispirotetrahydropyrane derivatives involves reactions like the Reformatsky reaction, showcasing the sophisticated chemical techniques employed in synthesizing complex organic structures (Kirillov et al., 2004).
properties
Product Name |
(2'-Formyl-6'-hydroxy-1'-methyl-10-methylidene-2,11-dioxospiro[3-oxatricyclo[7.2.1.01,6]dodecane-5,3'-cyclohexane]-1'-yl)methyl acetate |
|---|---|
Molecular Formula |
C22H28O7 |
Molecular Weight |
404.5 g/mol |
IUPAC Name |
(2'-formyl-6'-hydroxy-1'-methyl-10-methylidene-2,11-dioxospiro[3-oxatricyclo[7.2.1.01,6]dodecane-5,3'-cyclohexane]-1'-yl)methyl acetate |
InChI |
InChI=1S/C22H28O7/c1-12-14-4-5-15-21(11-29-19(27)22(15,8-14)18(12)26)7-6-17(25)20(3,16(21)9-23)10-28-13(2)24/h9,14-17,25H,1,4-8,10-11H2,2-3H3 |
InChI Key |
YEWUHIZLARNQKT-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)OCC1(C(CCC2(C1C=O)COC(=O)C34C2CCC(C3)C(=C)C4=O)O)C |
synonyms |
trichorabdal C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![[(2R,3R,4S,5R,6R)-3,4,5-triacetyloxy-6-[[(2R,3R,4S,5R,6S)-3,4,5-triacetyloxy-6-(3-aminopropoxy)oxan-2-yl]methoxy]oxan-2-yl]methyl acetate](/img/structure/B1220750.png)
